Gly-arg-gly-asp-asn-pro

• IUPAC Name: (2S)-1-[(2S)-4-amino-2-[[(2S)-2-[[2-[[(2S)-2-[(2-aminoacetyl)amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-3-carboxypropanoyl]amino]-4-oxobutanoyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C23H38N10O10/c24-9-16(35)30-11(3-1-5-28-23(26)27)19(39)29-10-17(36)31-12(8-18(37)38)20(40)32-13(7-15(25)34)21(41)33-6-2-4-14(33)22(42)43/h11-14H,1-10,24H2,(H2,25,34)(H,29,39)(H,30,35)(H,31,36)(H,32,40)(H,37,38)(H,42,43)(H4,26,27,28)/t11-,12-,13-,14-/m0/s1
• InChI Key: CWAHAVYVGPRZJU-XUXIUFHCSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C(CC(=O)N)NC(=O)C(CC(=O)O)NC(=O)CNC(=O)C(CCCN=C(N)N)NC(=O)CN)C(=O)O
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)[C@H](CC(=O)N)NC(=O)[C@H](CC(=O)O)NC(=O)CNC(=O)[C@H](CCCN=C(N)N)NC(=O)CN)C(=O)O
• Molecular Formula: C23H38N10O10
• Molecular Weight: 614.6 g/mol

Description

GRGDNP is a peptide that contains the motif RGD (Arg-Gly-Asp), which is found in many integrin ligands. It is a superior inhibitor of cell attachment to fibronectin and a weak inhibitor of cell attachment to vitronectin. It also inhibits the binding of fibrinogen, fibronectin, vitronectin, and von Willebrand factor to platelets.

Scientific Research Applications

Cell Adhesion and Specificity in Cell Attachment

• Gly-arg-gly-asp-asn-pro, derived from fibronectin, plays a significant role in cell adhesion and attachment specificity. Research shows that specific amino acid substitutions in this peptide sequence can impact cell attachment to fibronectin or vitronectin, highlighting its critical role in receptor recognition and cell adhesion processes (Pierschbacher & Ruoslahti, 1987).

Inhibition of Fibrinogen and von Willebrand Factor Binding

• This peptide sequence inhibits fibrinogen binding to ADP and thrombin-stimulated platelets, highlighting its potential in controlling platelet aggregation. The sequence also impacts the binding of von Willebrand factor to platelets, demonstrating its importance in various adhesive protein interactions with platelets (Plow et al., 1985).

Role in Biological Activity and Secondary Structure

• The biological activity of Arg-Gly-Asp (RGD)-containing oligopeptides is influenced by their secondary structure in aqueous solutions. Studies using two-dimensional 1H NMR methods indicate that these oligopeptides assume different types of beta-turns, which are crucial for their biological functions, such as binding to integrins (Johnson et al., 1993).

Surface Derivatization for Cell Attachment

• The peptide has been used in photochemical surface derivatization to create cell attachment surfaces. This application demonstrates its potential in biomedical materials research, particularly in designing surfaces that promote specific cell adhesion and spreading (Sugawara & Matsuda, 1995).

Involvement in Mammalian Fertilization

• The peptide sequence plays a role in sperm-oolemmal adhesion and egg penetration in mammalian fertilization. It suggests that RGD-dependent recognition is integral to the fertilization process, providing insights into reproductive biology and potential therapeutic applications (Bronson & Fusi, 1990).

Influence on Collagen Stability and Osteogenesis Imperfecta

• This peptide sequence significantly influences collagen stability, with implications for understanding and potentially treating osteogenesis imperfecta. The research demonstrates how specific amino acid substitutions can dramatically destabilize the collagen triple helix, correlating with the severity of osteogenesis imperfecta phenotypes (Beck et al., 2000).

Mechanism of Action

Target of Action

The primary target of the RGD peptide (GRGDNP) is the integrin receptor , specifically the α5β1 integrin receptor . Integrins are transmembrane receptors that facilitate cell-extracellular matrix (ECM) adhesion. The α5β1 integrin receptor is overexpressed on activated neoplastic endothelium .

Mode of Action

RGD peptide (GRGDNP) functions as an inhibitor of integrin-ligand interactions . It competitively inhibits the binding of α5β1 integrin with the extracellular matrix (ECM) . This interaction triggers conformational changes that enhance the activation and autoprocessing of pro-caspase-3 , a key enzyme in the apoptosis pathway .

Biochemical Pathways

The RGD peptide (GRGDNP) affects the apoptosis pathway . By enhancing the activation of pro-caspase-3, it promotes apoptosis, a process of programmed cell death . This action is particularly relevant in the context of cancer therapy, where promoting apoptosis in cancer cells can help control the growth and spread of tumors .

Result of Action

The primary result of the action of RGD peptide (GRGDNP) is the induction of apoptosis . By blocking the interaction between α5β1 integrin and the ECM, it triggers changes that lead to the activation of pro-caspase-3 . The activation of this enzyme then initiates the process of apoptosis, leading to cell death .

Action Environment

The action, efficacy, and stability of RGD peptide (GRGDNP) can be influenced by various environmental factors. For instance, the overexpression of α5β1 integrin on activated neoplastic endothelium can enhance the peptide’s targeting ability Additionally, the peptide’s efficacy may be influenced by the tumor microenvironment, including factors such as pH, temperature, and the presence of various enzymes

Q & A

A: GRGDNP primarily targets integrins, specifically α5β1 integrin, which are transmembrane receptors involved in cell adhesion and signaling. [, ] By binding to these integrins, GRGDNP can interfere with their normal function. For instance, in cardiac muscle cells, GRGDNP binding to α5β1 integrin has been shown to decrease contractile force, potentially through modulation of intracellular calcium levels and myofilament activation, a process influenced by PKCε. [, ]

ANone:

ANone: Research suggests potential therapeutic applications of GRGDNP in various areas:

A: While the provided research doesn't explicitly address GRGDNP's stability, peptides in general can be susceptible to degradation. Research suggests exploring different formulations like lyophilisates, liquid buffers, or even incorporating GRGDNP into artificial mother milk for improved stability and delivery. [, , ]